Cas no 1138220-19-5 (5-((5-(4-Fluoro-2-hydroxyphenyl)furan-2-yl)methylene)thiazolidine-2,4-dione)

• Product Name: 5-((5-(4-Fluoro-2-hydroxyphenyl)furan-2-yl)methylene)thiazolidine-2,4-dione
• CAS No: 1138220-19-5
• MF: C₁₄H₈FNO₄S
• MW: 305.281025886536
• CID: 842645
• Update Time: 2026-04-29

5-((5-(4-Fluoro-2-hydroxyphenyl)furan-2-yl)methylene)thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-((5-(4-Fluoro-2-hydroxyphenyl)furan-2-yl)methylene)thiazolidine-2,4-dione
• 2,4-Thiazolidinedione, 5-[[5-(4-fluoro-2-hydroxyphenyl)-2-furanyl]methylene]-

• Inchi： InChI=1S/C14H8FNO4S/c15-7-1-3-9(10(17)5-7)11-4-2-8(20-11)6-12-13(18)16-14(19)21-12/h1-6,17H,(H,16,18,19)/b12-6+
• InChI Key： OYYVWNDMOQPMGE-WUXMJOGZSA-N
• SMILES： O=C(NC/1=O)SC1=C\C2=CC=C(C3=CC=C(F)C=C3O)O2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2

5-((5-(4-Fluoro-2-hydroxyphenyl)furan-2-yl)methylene)thiazolidine-2,4-dione Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 5-((5-(4-Fluoro-2-hydroxyphenyl)furan-2-yl)methylene)thiazolidine-2,4-dione

Introduction to 5-((5-(4-Fluoro-2-hydroxyphenyl)furan-2-yl)methylene)thiazolidine-2,4-dione and Its Significance in Modern Chemical Biology

The compound with the CAS no. 1138220-19-5, identified as 5-((5-(4-Fluoro-2-hydroxyphenyl)furan-2-yl)methylene)thiazolidine-2,4-dione, represents a fascinating molecule with profound implications in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural framework, has garnered attention due to its potential applications in drug discovery and molecular interactions. The presence of a furan moiety and a thiazolidine ring combined with a fluoro-substituted phenyl group makes it a structurally intriguing candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel heterocyclic compounds, leveraging their diverse biological activities. The structural features of 5-((5-(4-Fluoro-2-hydroxyphenyl)furan-2-yl)methylene)thiazolidine-2,4-dione suggest that it may exhibit inhibitory properties against various biological targets, making it a promising scaffold for medicinal chemistry. Specifically, the fluoro-substituent at the phenyl ring is known to enhance metabolic stability and binding affinity, which are critical factors in drug design.

Recent studies have highlighted the importance of thiazolidine derivatives in medicinal chemistry due to their broad spectrum of biological activities. These compounds have been explored for their potential in treating inflammatory diseases, infectious disorders, and even certain types of cancer. The furan ring in this molecule contributes to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions, further enhancing its pharmacological relevance.

The hydroxyphenyl group attached to the furan ring adds another layer of complexity to the compound’s interactions. This moiety can participate in multiple forms of non-covalent bonding, including hydrogen bonding and π-stacking interactions, which are crucial for drug-receptor binding. Such interactions are often pivotal in determining the efficacy and selectivity of a drug molecule.

One of the most exciting aspects of this compound is its potential as a lead structure for the development of new therapeutic agents. The combination of a fluoro-substituted phenyl group, a furan moiety, and a thiazolidine core creates a unique pharmacophore that can be further modified to optimize biological activity. Researchers are particularly interested in exploring its potential as an inhibitor of enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity.

The synthesis of 5-((5-(4-Fluoro-2-hydroxyphenyl)furan-2-yl)methylene)thiazolidine-2,4-dione presents an interesting challenge due to its complex structural features. However, advances in synthetic methodologies have made it more feasible to access such molecules. Modern techniques such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled the efficient construction of complex heterocyclic frameworks.

In addition to its pharmaceutical applications, this compound may also find utility in materials science and chemical biology research. Its ability to form stable complexes with biological molecules makes it a valuable tool for studying protein-ligand interactions. Such studies are essential for understanding disease mechanisms and developing targeted therapies.

The role of computational chemistry in designing and optimizing molecules like 5-((5-(4-Fluoro-2-hydroxyphenyl)furan-2-yl)methylene)thiazolidine-2,4-dione cannot be overstated. Molecular modeling techniques allow researchers to predict the binding modes of this compound with various biological targets, thereby guiding experimental efforts. These computational approaches have become indispensable in modern drug discovery pipelines.

Future research directions may focus on exploring derivatives of this compound that exhibit enhanced bioactivity or improved pharmacokinetic profiles. By modifying specific structural features, such as the substitution pattern on the phenyl ring or the connectivity within the thiazolidine core, researchers can fine-tune the properties of this molecule for specific applications.

The growing interest in natural product-inspired scaffolds has also influenced the design of novel heterocyclic compounds like this one. By incorporating elements from bioactive natural products into synthetic molecules, researchers can create structures with high potential for biological activity. This approach has led to several successful drug candidates over the years.

In conclusion,5-((5-(4-Fluoro-2-hydroxyphenyl)furan-2-yl)methylene)thiazolidine-2,4-dione (CAS no. 1138220-19-5) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration as a lead structure for new therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in advancing medical science.